6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde
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Description
Properties
Molecular Formula |
C10H14N2O |
|---|---|
Molecular Weight |
178.23 g/mol |
IUPAC Name |
6-[ethyl(methyl)amino]-2-methylpyridine-3-carbaldehyde |
InChI |
InChI=1S/C10H14N2O/c1-4-12(3)10-6-5-9(7-13)8(2)11-10/h5-7H,4H2,1-3H3 |
InChI Key |
WLCCDSSYUMZNRP-UHFFFAOYSA-N |
Canonical SMILES |
CCN(C)C1=NC(=C(C=C1)C=O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde can be achieved through several synthetic routes. One common method involves the reaction of 2-methylnicotinaldehyde with ethyl(methyl)amine under controlled conditions. The reaction typically takes place in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to facilitate the formation of the desired product.
Industrial Production Methods
In an industrial setting, the production of 6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. Industrial production methods may also incorporate advanced purification techniques, such as distillation or chromatography, to isolate the compound from reaction by-products.
Chemical Reactions Analysis
Types of Reactions
6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.
Reduction: The aldehyde group can be reduced to form the corresponding alcohol.
Substitution: The ethyl(methyl)amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).
Substitution: Nucleophilic substitution reactions may involve reagents such as alkyl halides or acyl chlorides.
Major Products Formed
Oxidation: 6-(Ethyl(methyl)amino)-2-methylnicotinic acid.
Reduction: 6-(Ethyl(methyl)amino)-2-methylnicotinalcohol.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, leading to altered cellular functions. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Functional Group Variations
The compound’s structural analogues include derivatives of nicotinaldehyde, pyridine, and quinoline with varying substituents. Key examples are:
Key Observations:
- In contrast, the chloro and methoxy groups in Ethyl 2-chloro-6-methoxynicotinate introduce electron-withdrawing effects, altering reactivity in nucleophilic substitution or coupling reactions .
- Synthesis Complexity : The target compound’s synthesis likely requires multi-step amination (e.g., reductive amination of nitro precursors, as seen in ), whereas 6-Methylnicotinaldehyde may be synthesized via direct methylation or oxidation of corresponding alcohols.
Physicochemical Properties
- Solubility: The tertiary amine group in 6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde may improve solubility in organic solvents (e.g., DMSO, ethanol) compared to halogenated derivatives like Ethyl 2-chloro-6-methoxynicotinate, which exhibits lower polarity .
- Stability: Aldehyde groups are generally prone to oxidation, but the presence of electron-donating substituents (e.g., ethyl(methyl)amino) could stabilize the aldehyde moiety through resonance effects.
Commercial Availability
While 6-(Ethyl(methyl)amino)-2-methylnicotinaldehyde is listed by Ambeed and AiFChem , its discontinuation by CymitQuimica highlights supply chain challenges. In contrast, analogues like 6-Methylnicotinaldehyde remain widely available , underscoring the importance of substituent-driven market demand.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
